![molecular formula C13H15N3O3 B5548653 4-(pyrazolo[1,5-a]pyridin-7-ylcarbonyl)-1,4-oxazepan-6-ol](/img/structure/B5548653.png)
4-(pyrazolo[1,5-a]pyridin-7-ylcarbonyl)-1,4-oxazepan-6-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of related pyrazolo[1,5-a]pyridine compounds often involves multi-component reactions, condensation, or cyclization strategies. For instance, a study describes the synthesis of pyrazolo[3,4-b]pyridine derivatives under microwave irradiation in multi-component reactions, showcasing an efficient one-pot synthesis method for preparing complex organic molecules (El‐Borai, Rizk, Abd‐Aal, & El-Deeb, 2012). Another approach involves the use of N-aminopyridines with α,β-unsaturated carbonyl compounds or electron-withdrawing olefins under metal-free conditions at room temperature to synthesize functionalized pyrazolo[1,5-a]pyridines (Ravi, Samanta, Mohan, Reddy, & Adimurthy, 2017).
Molecular Structure Analysis
Molecular structure analysis of pyrazolo[1,5-a]pyridine derivatives is crucial for understanding their chemical properties and reactivity. For instance, X-ray diffraction and NMR spectroscopy are commonly employed to elucidate the structure of synthesized compounds, confirming their expected configurations and providing insights into their chemical behavior (Chimichi, Bruni, Cosimelli, Selleri, & Valle, 1996).
Chemical Reactions and Properties
Pyrazolo[1,5-a]pyridine compounds participate in a variety of chemical reactions, including cycloadditions, nucleophilic substitutions, and electrophilic additions, which are influenced by their molecular structure. The reactivity of specific positions within these molecules can be predicted using local reactivity descriptors, providing a basis for synthesizing derivatives with tailored properties (Halim & Ibrahim, 2022).
Mechanism of Action
Future Directions
properties
IUPAC Name |
(6-hydroxy-1,4-oxazepan-4-yl)-pyrazolo[1,5-a]pyridin-7-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O3/c17-11-8-15(6-7-19-9-11)13(18)12-3-1-2-10-4-5-14-16(10)12/h1-5,11,17H,6-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FTLVDOFDQRNZLS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC(CN1C(=O)C2=CC=CC3=CC=NN32)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Pyrazolo[1,5-a]pyridin-7-ylcarbonyl)-1,4-oxazepan-6-ol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.